Cas no 1805154-39-5 (Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate
• CAS No: 1805154-39-5
• MF: C₁₂H₉ClF₃NO₃
• MW: 307.65297293663
• CID: 4945200
• Update Time: 2025-05-26

Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9ClF3NO3/c1-2-19-11(18)5-7-4-10(20-12(14,15)16)9(13)3-8(7)6-17/h3-4H,2,5H2,1H3
• InChI Key： YWMFGYVKERWZSL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(=CC=1OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate

Recent Advances in the Study of Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate (CAS: 1805154-39-5) and Its Applications in Chemical Biology and Pharmaceutical Research

Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate (CAS: 1805154-39-5) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethoxy and cyano functional groups, has demonstrated promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate, highlighting its role as a key intermediate in the production of novel bioactive compounds. The researchers optimized the reaction conditions to achieve high yields and purity, which is crucial for subsequent pharmacological evaluations. The study also emphasized the compound's stability under various physiological conditions, making it a viable candidate for further drug development.

In another groundbreaking study, researchers investigated the compound's potential as an inhibitor of specific enzymatic pathways involved in inflammatory diseases. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate exhibited significant inhibitory activity against COX-2, a key enzyme in the inflammatory response. This finding opens new avenues for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Further research has explored the compound's applications in agrochemicals. A 2024 study in Pest Management Science reported that derivatives of Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate showed potent herbicidal activity against a broad spectrum of weeds. The study attributed this activity to the compound's ability to disrupt photosynthesis and cell membrane integrity in target plants. These findings suggest that the compound could be a valuable addition to the arsenal of eco-friendly herbicides.

Despite these promising results, challenges remain in the large-scale production and formulation of Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate. Recent patents have addressed some of these issues by proposing novel synthetic routes and purification techniques. For instance, a 2023 patent (US20230183234A1) described a cost-effective and scalable method for producing the compound with minimal environmental impact, highlighting the industry's commitment to sustainable chemistry.

In conclusion, Ethyl 4-chloro-2-cyano-5-(trifluoromethoxy)phenylacetate (CAS: 1805154-39-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and agrochemical development. Future research should focus on further elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential in other therapeutic areas.